Cas no 2185808-95-9 (2-(isocyanatomethyl)benzonitrile)

• Product Name: 2-(isocyanatomethyl)benzonitrile
• CAS No: 2185808-95-9
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 6345648
• PubChem ID: 117276081
• Update Time: 2024-03-01

2-(isocyanatomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)benzonitrile
• 2185808-95-9
• SCHEMBL20893295
• EN300-1837423

• Inchi： 1S/C9H6N2O/c10-5-8-3-1-2-4-9(8)6-11-7-12/h1-4H,6H2
• InChI Key： FYCXBJYMVOWRMK-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes